Cas no 40547-46-4 (1-methyl-1H-Indole-3-butanol)

• Product Name: 1-methyl-1H-Indole-3-butanol
• CAS No: 40547-46-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1112106
• PubChem ID: 10081604
• Update Time: 2025-04-20

1-methyl-1H-Indole-3-butanol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indole-3-butanol
• 4-(1-methylindol-3-yl)butan-1-ol
• 1H-Indole-3-butanol, 1-methyl-
• 40547-46-4
• DTXSID00435297

• Inchi： 1S/C13H17NO/c1-14-10-11(6-4-5-9-15)12-7-2-3-8-13(12)14/h2-3,7-8,10,15H,4-6,9H2,1H3
• InChI Key： SJIFETMLYRNPFE-UHFFFAOYSA-N
• SMILES： OCCCCC1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų